[UL-13C6glc]Lactose Monohydrate

Specification

• Molecular Formula: C₆¹³C₆H₂₄O₁₂
• Molecular Weight: 366.27

Introduction

Chemical Structure and Isotopic Labeling

[UL-13C6glc]Lactose Monohydrate is a carbon-13 (¹³C)-labeled form of lactose, specifically enriched at the glucose moiety (Figure 1). Its molecular formula is C₆¹³C₆H₂₄O₁₂ (monohydrate), with a molecular weight of 366.27 g/mol. The compound consists of a disaccharide structure formed by β-D-galactose and β-D-glucose linked via a glycosidic bond. The isotopic labeling facilitates precise tracking of lactose metabolism in biological systems using techniques like nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry.

Table 1: Key Structural and Isotopic Features

Property	Value
Molecular Formula	C₆¹³C₆H₂₄O₁₂ (monohydrate)
Molecular Weight	366.27 g/mol
Isotopic Labeling	¹³C₆ at glucose moiety
Biological Activity	Identical to natural lactose

Synthesis and Production

The synthesis of [UL-13C6glc]Lactose Monohydrate involves enzymatic or chemical methods to incorporate ¹³C into the glucose component. While specific protocols are proprietary, general approaches include:

• Enzymatic Synthesis: Using recombinant enzymes to catalyze the formation of lactose from ¹³C-labeled glucose and galactose precursors.

• Chemical Glycosylation: Direct coupling of ¹³C-enriched glucose to galactose under controlled conditions.

The resulting compound is purified via crystallization to achieve monohydrate form, ensuring stability and reproducibility in research applications.

Biochemical Applications

Metabolic Pathway Analysis

The ¹³C labeling enables researchers to trace lactose metabolism in vivo and in vitro. For example:

• Gut Microbiota Interactions: Studies investigate how gut bacteria ferment lactose, producing short-chain fatty acids. The labeled glucose moiety allows precise quantification of fermentation byproducts.

• Lactase Enzyme Kinetics: The compound is used to study the hydrolysis of lactose into glucose and galactose, with ¹³C-NMR tracking enzyme activity and substrate turnover.

Nutritional and Pharmacological Studies

• Lactose Intolerance Research: Administered with lactase enzymes, [UL-13C6glc]Lactose Monohydrate helps assess glucose absorption efficiency in lactose-intolerant populations.

• Stable Isotope Dilution Assays: Used to quantify lactose levels in biological matrices (e.g., blood, feces) for diagnostic purposes.

Comparative Analysis with Related Compounds

Table 2: Isotopic Lactose Derivatives

Compound	Isotopic Labeling	Molecular Weight	Applications
[UL-13C6glc]Lactose	¹³C₆ (glucose)	366.27 g/mol	Metabolic tracing, gut microbiota
[UL-13C6gal]Lactose	¹³C₆ (galactose)	348.25 g/mol	Galactose metabolism studies
[1-13Cglc]Lactose	¹³C₁ (glucose C1)	361.30 g/mol	Position-specific metabolic analysis
[1-13Cgal]Lactose	¹³C₁ (galactose C1)	361.31 g/mol	Enzymatic cleavage studies

Key differences include labeling positions and isotopic coverage, which determine their utility in specific research contexts. For instance, [UL-13C6glc]Lactose Monohydrate’s full ¹³C labeling of glucose enables comprehensive tracking of glucose-derived metabolites.

Analytical Characterization and Standards

[UL-13C6glc]Lactose Monohydrate is validated as a reference material for pharmaceutical and nutritional testing. Key analytical methods include:

• ¹³C-NMR: Confirms isotopic purity and structural integrity.

• HPLC: Quantifies impurities (e.g., epilactose, lactose adducts).

• Mass Spectrometry: Verifies molecular weight and isotopic distribution.

Table 3: Analytical Specifications

Parameter	Specification	Method
Isotopic Purity	≥99% ¹³C	¹³C-NMR
Impurity Profile	≤0.1% (epilactose, etc.)	HPLC
Water Content	5% (monohydrate)	TGA/KF titration

These standards ensure reproducibility in clinical and industrial applications.

Challenges and Future Directions

Limitations

• Cost: High production expenses due to isotopic enrichment.

• Availability: Limited commercial suppliers compared to unlabeled lactose.

Emerging Applications

• Personalized Nutrition: Tailoring lactose intake based on metabolic profiles.

• Cancer Research: Tracing lactose-derived carbon in tumor metabolism.